DPM-1003

• CAS: 1471171-36-4
• Molecular Formula: C35H57N3O3
• Molecular Weight: 567.8 g/mol
• InChI: InChI=1S/C35H57N3O3/c1-24(9-12-32(40)41-4)28-10-11-29-33-30(14-16-35(28,29)3)34(2)15-13-27(20-26(34)21-31(33)39)38-19-6-5-17-36-22-25-8-7-18-37-23-25/h7-8,18,23-24,26-31,33,36,38-39H,5-6,9-17,19-22H2,1-4H3/t24-,26-,27+,28-,29+,30+,31-,33+,34+,35-/m1/s1
• InChIKey: DSEPFENKRHJFCG-QDVDJOLNSA-N

DPM-1003: PTP1B Allosteric Inhibitor for Preclinical and Clinical Research

DPM-1003 is a small-molecule, orally bioavailable, allosteric inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B) that targets a non-catalytic, disordered C-terminal segment of the enzyme [1]. It was originally developed by DepYmed Inc. for the treatment of rare diseases and is structurally derived from the aminosterol backbone of MSI-1436 (trodusquemine) [2]. The compound has been granted Orphan Drug Designation by both the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA) for Rett syndrome and has been cleared by the FDA to initiate Phase 1 clinical trials [3].

1

Allosteric PTP1B inhibitor targeting the disordered C-terminal segment for unique regulatory studies.

2

Reported survival-context differentiation in TRALI model, suited for respiratory inflammation pathway research.

3

Only PTP1B inhibitor with orphan designation and Phase 1 research path for Rett syndrome disease-model studies.

• [1] Dong S, Alves SR, Cen Y, et al. PTP1B inhibitors protect against acute lung injury and regulate CXCR4 signaling in neutrophils. JCI Insight. 2022;7(14):e158199. View Source
• [2] Cen Y, Alves SR, Song D, et al. PTP1B inhibition promotes microglial phagocytosis in Alzheimer’s disease models by enhancing SYK signaling. bioRxiv. 2025. View Source
• [3] European Medicines Agency. EU/3/22/2706 - orphan designation for treatment of Rett syndrome. 2022. View Source

Why DPM-1003 Is Not Interchangeable with MSI-1436 or Other PTP1B Inhibitors

Generic substitution of DPM-1003 with its parent compound MSI-1436 (trodusquemine) or other PTP1B inhibitors is scientifically unsound due to fundamentally distinct structural modifications that alter pharmacokinetic properties and therapeutic applications. While both are PTP1B allosteric inhibitors, DPM-1003 features a modified chemical structure where the charged sulfate group and spermine tail of MSI-1436 have been replaced with an uncharged ester and pyridine ring–containing moieties [1]. This molecular redesign confers oral bioavailability and enables once-daily dosing, a critical differentiator for chronic neurological indications like Rett syndrome [2]. Additionally, PTP1B inhibitors as a class face significant selectivity challenges due to the highly conserved catalytic site shared with TC-PTP and other phosphatases, a hurdle that has led to the failure of numerous candidates in clinical development [3].

Binding site mismatch: Generic PTP1B inhibitors typically target the orthosteric catalytic pocket or a different allosteric region, not the C-terminal disordered segment.

In vivo model response may not transfer: MSI-1436 lacked survival benefit in the TRALI model at the same dose, indicating that PTP1B inhibition alone does not predict efficacy in this context.

Development-stage context absent: Other PTP1B inhibitors remain preclinical for Rett syndrome, lacking the translational research context provided by DPM-1003’s Phase 1 path.

• [1] Dong S, Alves SR, Cen Y, et al. PTP1B inhibitors protect against acute lung injury and regulate CXCR4 signaling in neutrophils. JCI Insight. 2022;7(14):e158199. View Source
• [2] DepYmed Inc. Press Release: DepYmed Presents Development Update for its Small Molecule PTP1B Inhibitor Program, DPM-1003, at the 2023 IRSF Rett Syndrome Scientific Meeting. GlobeNewswire. 2023. View Source
• [3] Pike A, et al. Recent Developments in the Role of Protein Tyrosine Phosphatase 1B (PTP1B) as a Regulator of Immune Cell Signalling in Health and Disease. Int J Mol Sci. 2023;24(11):9407. View Source

Quantitative Evidence Differentiating DPM-1003 from Structural Analogs and In-Class Compounds

Structural Differentiation of DPM-1003 from MSI-1436: Molecular Modifications Conferring Oral Bioavailability

DPM-1003 is a derivative of MSI-1436 (trodusquemine) with specific structural modifications that eliminate charged moieties to enhance drug-like properties. The compound differs from MSI-1436 in that the charged sulfate group and spermine tail are replaced by uncharged ester and pyridine ring–containing moieties [1]. This molecular redesign results in a compound that is orally bioavailable and suitable for once-daily oral administration, in contrast to MSI-1436 which lacks these optimized pharmacokinetic properties [2].

Survival in TRALI model

Head-to-head

DPM-1003 (10 mg/kg): ~40% survival at 150 min
MSI-1436 (10 mg/kg): ~5% survival
Saline control: ~5% survival

Supports respiratory inflammation model selection over comparator.

n=20–25 mice, 2 independent repeats; survival monitored 150 min.

Evidence Dimension	Structural modification vs. parent compound
Target Compound Data	Uncharged ester and pyridine ring–containing moieties replacing charged sulfate group and spermine tail
Comparator Or Baseline	MSI-1436: Contains charged sulfate group and spermine tail
Quantified Difference	Elimination of two charged functional groups; replacement with neutral moieties
Conditions	Structural comparison based on published chemical structures

Why This Matters

This structural modification is the molecular basis for DPM-1003's oral bioavailability and once-daily dosing potential, which are essential for chronic neurological indications like Rett syndrome.

• [1] Dong S, Alves SR, Cen Y, et al. PTP1B inhibitors protect against acute lung injury and regulate CXCR4 signaling in neutrophils. JCI Insight. 2022;7(14):e158199. View Source
• [2] DepYmed Inc. Press Release: DepYmed Presents Development Update for its Small Molecule PTP1B Inhibitor Program, DPM-1003, at the 2023 IRSF Rett Syndrome Scientific Meeting. GlobeNewswire. 2023. View Source

In Vivo Efficacy: DPM-1003 Demonstrates Dose-Dependent Survival Benefit in TRALI Mouse Model

In a TRALI (transfusion-related acute lung injury) mouse model, DPM-1003 was tested head-to-head against its parent compound MSI-1436 for effects on survival and lung injury. Both compounds demonstrated dose-dependent protective effects. Specifically, increasing concentrations of DPM-1003 improved survival in TRALI mice compared to saline-treated controls (n = 20–25 mice, 2 independent biological repeats) [1]. Similar dose-dependent protective effects were observed following treatment with DPM-1003, a structurally distinct inhibitor of PTP1B compared with MSI-1436 [2].

Allosteric binding site

Class-level inference

Targets disordered C-terminal segment of PTP1B, distinct from orthosteric inhibitors and from MSI-1436/DPM-1001 allosteric sites.

May confer distinct regulatory profile; mechanistic differentiation context.

Public quantitative binding data limited; class-level structural inference.

Evidence Dimension	Survival benefit in TRALI mouse model
Target Compound Data	Dose-dependent improvement in survival (n = 20–25 mice, 2 independent biological repeats)
Comparator Or Baseline	MSI-1436: Similar dose-dependent protective effects observed
Quantified Difference	Both compounds demonstrated comparable protective efficacy in this model; statistical significance determined by log-rank (Mantel-Cox) test
Conditions	TRALI mouse model induced by anti–MHC-I antibody administration to LPS-primed mice

Why This Matters

Despite structural differences, DPM-1003 maintains comparable in vivo efficacy to MSI-1436 in acute lung injury models while offering the additional advantage of oral bioavailability, making it the preferred choice for oral dosing studies.

• [1] Dong S, Alves SR, Cen Y, et al. PTP1B inhibitors protect against acute lung injury and regulate CXCR4 signaling in neutrophils. JCI Insight. 2022;7(14):e158199. View Source
• [2] Dong S, Alves SR, Cen Y, et al. PTP1B inhibitors protect against acute lung injury and regulate CXCR4 signaling in neutrophils. JCI Insight. 2022;7(14):e158199. Supplemental Figure 1B. View Source

Regulatory Differentiation: DPM-1003 Orphan Drug and Rare Pediatric Disease Designations

DPM-1003 has received multiple regulatory designations that distinguish it from other PTP1B inhibitors in development. The EMA granted orphan designation for the treatment of Rett syndrome on October 11, 2022 [1]. The FDA has also granted both Orphan Drug designation and conditional designation under the Rare Pediatric Disease program [2]. These designations were awarded based on the lack of satisfactory alternative methods for treating Rett syndrome, and DPM-1003 being of significant benefit to those affected by the condition [1]. In contrast, many other PTP1B inhibitors such as trodusquemine and KQ-791 did not succeed in subsequent clinical trials due to selectivity issues or lack of physiological effects [3].

Rett syndrome development stage

Cross-study comparable

DPM-1003: FDA IND cleared, Phase 1 trial initiated (March 2024)
DPM-1001: Preclinical; no other PTP1B inhibitor in Rett clinical trials.

Supports translational research context for Rett syndrome disease modeling.

Based on regulatory filing milestones.

Evidence Dimension	Regulatory designation status
Target Compound Data	EMA Orphan Designation (EU/3/22/2706, Oct 2022); FDA Orphan Drug Designation; FDA Rare Pediatric Disease Designation; FDA IND clearance for Phase 1 (March 2024)
Comparator Or Baseline	Trodusquemine, KQ-791, JTT-551: Failed to advance beyond Phase I or preclinical studies
Quantified Difference	DPM-1003 is the only PTP1B inhibitor with both EMA and FDA orphan designations specifically for Rett syndrome and is actively progressing through clinical development
Conditions	Regulatory review based on sponsor-submitted data packages

Why This Matters

Regulatory designations provide independent validation of DPM-1003's therapeutic potential and differentiate it from the broader class of PTP1B inhibitors that have failed in development, thereby reducing procurement risk for long-term research programs.

• [1] European Medicines Agency. EU/3/22/2706 - orphan designation for treatment of Rett syndrome. 2022. View Source
• [2] DepYmed Inc. Press Release: DepYmed Receives Clearance from U.S. Food and Drug Administration to Initiate Phase 1 Clinical Trial for DPM-1003 for the Treatment of Rett Syndrome. 2024. View Source
• [3] Pike A, et al. Recent Developments in the Role of Protein Tyrosine Phosphatase 1B (PTP1B) as a Regulator of Immune Cell Signalling in Health and Disease. Int J Mol Sci. 2023;24(11):9407. View Source

Oral Bioavailability Advantage Over MSI-1436: Once-Daily Dosing Potential

DPM-1003 has been characterized as a potent, specific, and orally bioavailable inhibitor of PTP1B with potential for once-daily oral administration [1]. The company's press releases and development updates consistently emphasize that DPM-1003 represents a new class of orally bioavailable PTP1B inhibitors, a property that is not shared by MSI-1436, which lacks optimized oral pharmacokinetic properties [2]. This bioavailability is a direct consequence of the structural modifications described in Section 3, Evidence Item 1, where charged sulfate and spermine groups were replaced with neutral ester and pyridine moieties.

Evidence Dimension	Oral bioavailability
Target Compound Data	Orally bioavailable; potential once-daily oral administration
Comparator Or Baseline	MSI-1436: Lacks optimized oral bioavailability; requires alternative dosing routes
Quantified Difference	DPM-1003 is engineered for oral dosing; MSI-1436 is not optimized for oral administration
Conditions	Preclinical characterization; data presented at IRSF 2023 Rett Syndrome Scientific Meeting

Why This Matters

Oral bioavailability is critical for chronic disease indications like Rett syndrome, where patient compliance and quality of life considerations make oral once-daily dosing a significant advantage over parenteral or more frequent dosing regimens.

• [1] DepYmed Inc. Press Release: DepYmed Presents Development Update for its Small Molecule PTP1B Inhibitor Program, DPM-1003, at the 2023 IRSF Rett Syndrome Scientific Meeting. GlobeNewswire. 2023. View Source
• [2] DepYmed Inc. Press Release: DepYmed Receives Clearance from U.S. Food and Drug Administration to Initiate Phase 1 Clinical Trial for DPM-1003 for the Treatment of Rett Syndrome. 2024. View Source

Clinical Development Stage: DPM-1003 Phase 1 IND Clearance Versus Other PTP1B Inhibitors

On March 19, 2024, DepYmed announced FDA clearance to initiate a Phase 1 clinical trial of DPM-1003 for the treatment of Rett syndrome [1]. This milestone distinguishes DPM-1003 from many other PTP1B inhibitors in the class that have failed in clinical development due to selectivity issues against TC-PTP, lack of physiological effects, or safety concerns [2]. DPM-1003 is currently one of the few PTP1B inhibitors to have successfully advanced to the clinical stage, along with trodusquemine and KQ-791 which previously reached Phase I but did not progress further [2].

Evidence Dimension	Clinical development status
Target Compound Data	FDA IND clearance granted (March 2024); Phase 1 trial initiated
Comparator Or Baseline	JTT-551, DPM-1001: Preclinical stage; Trodusquemine, KQ-791: Phase I but did not advance further
Quantified Difference	DPM-1003 is one of only three PTP1B inhibitors to reach clinical development, and the only one specifically developed for Rett syndrome with ongoing Phase 1 activity
Conditions	Regulatory review by FDA; based on sponsor IND submission

Why This Matters

IND clearance de-risks the compound for research procurement, as it demonstrates acceptable preclinical safety and manufacturing quality sufficient for human testing, reducing the likelihood of compound discontinuation during multi-year research programs.

• [1] DepYmed Inc. Press Release: DepYmed Receives Clearance from U.S. Food and Drug Administration to Initiate Phase 1 Clinical Trial for DPM-1003 for the Treatment of Rett Syndrome. 2024. View Source
• [2] Pike A, et al. Recent Developments in the Role of Protein Tyrosine Phosphatase 1B (PTP1B) as a Regulator of Immune Cell Signalling in Health and Disease. Int J Mol Sci. 2023;24(11):9407. View Source

Optimal Application Scenarios for DPM-1003 in Preclinical and Translational Research

Rett Syndrome Preclinical Modeling and Therapeutic Development

DPM-1003 is the preferred PTP1B inhibitor for Rett syndrome research programs due to its mechanism-based approach targeting elevated PTP1B levels resulting from MECP2 gene mutations [1]. Preclinical work has demonstrated that DPM-1003 improves a wide range of Rett syndrome phenotypes in RTT mice [2]. The compound's oral bioavailability and once-daily dosing potential make it particularly suitable for chronic dosing studies in Rett syndrome animal models, and its progression to Phase 1 clinical trials provides a clear translational pathway from preclinical research to human studies [3].

Acute Lung Injury and Neutrophil-Mediated Inflammation Research

For researchers investigating the role of PTP1B in neutrophil function and acute inflammatory responses, DPM-1003 provides a validated tool with demonstrated in vivo efficacy. In the TRALI mouse model, DPM-1003 treatment attenuated aberrant neutrophil function, including suppression of neutrophil extracellular trap (NET) formation and inhibition of neutrophil migration, effects mediated through CXCR4 signaling and PI3Kγ/AKT/mTOR pathway modulation [1]. The compound's oral bioavailability also enables flexible dosing paradigms in inflammation models that would be impractical with non-oral PTP1B inhibitors [2].

Alzheimer's Disease and Microglial Phagocytosis Studies

DPM-1003 has been characterized as an MSI-1436 derivative and utilized in Alzheimer's disease (AD) animal models to explore the therapeutic potential of PTP1B inhibition [1]. Studies in APP/PS1 mice have demonstrated that PTP1B inhibition with DPM-1003 reduces Aβ pathology and improves cognitive behaviors, with mechanistic work identifying SYK kinase as a direct substrate of PTP1B that regulates microglial phagocytosis [2]. Researchers in the AD field can procure DPM-1003 for studies investigating PTP1B as a modulator of microglial activation and amyloid clearance.

Cancer and Metabolic Disease Research Requiring Orally Bioavailable PTP1B Inhibitors

DepYmed is developing PTP1B inhibitors as novel therapeutics for Rett syndrome, different types of cancer, metabolic diseases, and obesity [1]. PTP1B is a recognized target for treating obesity and type 2 diabetes, which are risk factors for Alzheimer's disease [2]. DPM-1003 represents a new class of orally bioavailable PTP1B inhibitors that can be utilized in preclinical models of cancer, metabolic syndrome, and diabetes where oral dosing and target specificity are critical experimental requirements. The compound's advancement to clinical stage for Rett syndrome also provides a regulatory pathway that may inform oncology and metabolic disease research programs.

Application

Selection Property

Validation Focus

Respiratory inflammation model studies (e.g., TRALI)

Reported survival advantage vs. MSI-1436 at equivalent dose

In vivo model-response endpoint comparison

Rett syndrome disease-model research

Unique PTP1B inhibitor with orphan designation and Phase 1 research context

Disease-model translation endpoint review

C-terminal allosteric regulation mechanistic studies

Allosteric site on disordered C-terminal segment, distinct from classical sites

Binding-site mechanism validation

• [1] European Medicines Agency. EU/3/22/2706 - orphan designation for treatment of Rett syndrome. 2022. View Source
• [2] Synapse. Delving into the Latest Updates on DPM-1003 with Synapse. 2025. View Source
• [3] DepYmed Inc. Press Release: DepYmed Receives Clearance from U.S. Food and Drug Administration to Initiate Phase 1 Clinical Trial for DPM-1003 for the Treatment of Rett Syndrome. 2024. View Source